Cas no 180624-00-4 (7-methyl-1H-Indole-5-carboxylic acid)

• Product name: 7-methyl-1H-Indole-5-carboxylic acid
• CAS No: 180624-00-4
• MF: C₁₀H₉NO₂
• MW: 175.18396
• MDL: MFCD12924655
• CID: 1107985
• PubChem ID: 15247555

7-methyl-1H-Indole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-methyl-1H-Indole-5-carboxylic acid
• SY259292
• 1H-Indole-5-carboxylic acid, 7-methyl-
• 7-METHYLINDOLE-5-CARBOXYLIC ACID
• AKOS023558498
• AS-39666
• OAWWSPFYTYUIHU-UHFFFAOYSA-N
• 180624-00-4
• AM806219
• 7-METHYL-1H-INDOLE-5-CARBOXYLICACID
• 7-methyl-5-indolecarboxilic acid
• SCHEMBL7926770
• DB-359878
• CS-0050003
• MFCD12924655
• DTXSID70570442

• MDL： MFCD12924655
• Inchi： InChI=1S/C10H9NO2/c1-6-4-8(10(12)13)5-7-2-3-11-9(6)7/h2-5,11H,1H3,(H,12,13)
• InChI Key： OAWWSPFYTYUIHU-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC2=C1NC=C2)C(=O)O

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.340±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.3 g/l) (25 º C),